Cas no 55568-79-1 ((5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one)

(5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one structure

55568-79-1 structure

Product Name:(5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one

CAS No:55568-79-1

Molecular Formula:C₂₂H₂₂O₈

Molecular Weight:414.40528

CID:1594327

PubChem ID:1549055

(5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one Properties

Names and Identifiers

- (5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5H)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R-(5alpha,5aalpha,8abeta,9alpha))-
- Epiisopodophyllotoxin
- 55568-79-1
- CHEMBL3244929
- InChIKey： YJGVMLPVUAXIQN-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3
- SMILES： COc1cc(cc(OC)c1OC)C1C2C(COC2=O)C(O)c2cc3OCOc3cc12

Computed Properties

Exact Mass: 414.13146
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 414.13146766g/mol
Heavy Atom Count: 30
Complexity: 629
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 92.7Å²

Experimental Properties

PSA: 92.68

(5S,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one Related Literature

1. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
2. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
3. S 77. α-Decay systematics

J. Chem. Soc., 1949, S364-S365
4. Rice husk-derived nano-SiO2 assembled on reduced graphene oxide distributed on conductive flexible polyaniline frameworks towards high-performance lithium-ion batteries

Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630
5. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
6. Contents list

Phys. Chem. Chem. Phys., 2021,23, 15391-15401
7. Mineralogical chemistry

J. Chem. Soc., Abstr., 1901,80, B247-B252
8. Inside front cover

Soft Matter, 2016,12, 5494-5494
9. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
10. Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course

Chem. Educ. Res. Pract., 2020,21, 570-581

Related Categories

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